Cas no 2034344-20-0 (N-{[2-(furan-2-yl)pyridin-3-yl]methyl}quinoxaline-2-carboxamide)

• Product Name: N-{[2-(furan-2-yl)pyridin-3-yl]methyl}quinoxaline-2-carboxamide
• CAS No: 2034344-20-0
• MF: C₁₉H₁₄N₄O₂
• MW: 330.34006357193
• CID: 5350058
• Update Time: 2025-06-18

N-{[2-(furan-2-yl)pyridin-3-yl]methyl}quinoxaline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((2-(furan-2-yl)pyridin-3-yl)methyl)quinoxaline-2-carboxamide
• N-[[2-(furan-2-yl)pyridin-3-yl]methyl]quinoxaline-2-carboxamide
• N-{[2-(furan-2-yl)pyridin-3-yl]methyl}quinoxaline-2-carboxamide

• Inchi： 1S/C19H14N4O2/c24-19(16-12-21-14-6-1-2-7-15(14)23-16)22-11-13-5-3-9-20-18(13)17-8-4-10-25-17/h1-10,12H,11H2,(H,22,24)
• InChI Key： JRZRSGLINKHPBP-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C(=CC=CN=1)CNC(C1C=NC2C=CC=CC=2N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 461
• XLogP3: 2
• Topological Polar Surface Area: 80.9

Additional information on N-{[2-(furan-2-yl)pyridin-3-yl]methyl}quinoxaline-2-carboxamide

Introduction to N-{[2-(furan-2-yl)pyridin-3-yl]methyl}quinoxaline-2-carboxamide (CAS No. 2034344-20-0)

N-{[2-(furan-2-yl)pyridin-3-yl]methyl}quinoxaline-2-carboxamide, identified by its CAS number 2034344-20-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further exploration in drug discovery and development. The presence of both furan and pyridine moieties in its molecular framework suggests potential interactions with biological targets, which has been a cornerstone in the design of novel therapeutic agents.

The structural composition of N-{[2-(furan-2-yl)pyridin-3-yl]methyl}quinoxaline-2-carboxamide is characterized by a quinoxaline core, which is flanked by substituents that enhance its pharmacological profile. The furan-2-yl group, in particular, is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for the binding affinity and selectivity of drug molecules. Similarly, the pyridin-3-yl moiety contributes to the compound's solubility and bioavailability, essential factors for effective pharmacokinetic properties. These structural attributes have positioned this compound as a subject of interest for researchers aiming to develop next-generation therapeutics.

In recent years, there has been a surge in research focused on the development of small molecule inhibitors targeting various disease pathways. N-{[2-(furan-2-yl)pyridin-3-yl]methyl}quinoxaline-2-carboxamide has emerged as a compound of interest due to its potential inhibitory activity against key enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The quinoxaline scaffold is particularly noteworthy, as it has been extensively studied for its role in modulating enzyme activity. For instance, derivatives of quinoxaline have shown promise in inhibiting kinases and other enzymes that are aberrantly activated in diseases such as cancer.

The integration of furan and pyridine strong>